Cas no 1519850-35-1 (1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine)
1519850-35-1 structure
Product Name:1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine
CAS No:1519850-35-1
MF:C10H19N3
MW:181.277961969376
CID:5698352
PubChem ID:83530248
Update Time:2023-10-14
1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1148965
- 1519850-35-1
- 1-methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine
- 1H-Pyrazol-5-amine, 1-methyl-3,4-bis(1-methylethyl)-
- 1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine
-
- Inchi: 1S/C10H19N3/c1-6(2)8-9(7(3)4)12-13(5)10(8)11/h6-7H,11H2,1-5H3
- InChI Key: KWSIAWDCEWGXNS-UHFFFAOYSA-N
- SMILES: N1(C)C(=C(C(C(C)C)=N1)C(C)C)N
Computed Properties
- Exact Mass: 181.157897619g/mol
- Monoisotopic Mass: 181.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.04±0.1 g/cm3(Predicted)
- Boiling Point: 287.2±35.0 °C(Predicted)
- pka: 4.94±0.10(Predicted)
1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1148965-0.05g |
1-methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine |
1519850-35-1 | 95% | 0.05g |
$468.0 | 2023-10-25 | |
| Enamine | EN300-1148965-0.1g |
1-methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine |
1519850-35-1 | 95% | 0.1g |
$490.0 | 2023-10-25 | |
| Enamine | EN300-1148965-0.25g |
1-methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine |
1519850-35-1 | 95% | 0.25g |
$513.0 | 2023-10-25 | |
| Enamine | EN300-1148965-0.5g |
1-methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine |
1519850-35-1 | 95% | 0.5g |
$535.0 | 2023-10-25 | |
| Enamine | EN300-1148965-1.0g |
1-methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine |
1519850-35-1 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1148965-2.5g |
1-methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine |
1519850-35-1 | 95% | 2.5g |
$1089.0 | 2023-10-25 | |
| Enamine | EN300-1148965-5.0g |
1-methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine |
1519850-35-1 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1148965-10.0g |
1-methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine |
1519850-35-1 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1148965-1g |
1-methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine |
1519850-35-1 | 95% | 1g |
$557.0 | 2023-10-25 | |
| Enamine | EN300-1148965-5g |
1-methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine |
1519850-35-1 | 95% | 5g |
$1614.0 | 2023-10-25 |
1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
1519850-35-1 (1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk